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Compound of Interest

Compound Name:
trans-3-Hydroxy-4-

methylpiperidine hydrochloride

CAS No.: 176966-88-4

Cat. No.: B3367415

Get Quote

Executive Summary
Compound:trans-3-Hydroxy-4-methylpiperidine hydrochloride

CAS: 374794-74-8 (HCl salt), 6859-99-0 (Generic 3-OH piperidine ref)

Primary pKa (Conjugate Acid):9.6 ± 0.3 (Estimated via SAR & Hammett correlation)[1]

Physiological State (pH 7.4): >99% Cationic (Protonated)[1]

Solubility Profile: Highly soluble in aqueous media as the hydrochloride salt; free base

partitions into organic solvents (DCM, EtOAc) at pH > 11.[1]

Structural Analysis & Electronic Effects
To understand the ionization of this molecule, one must deconstruct the electronic influence of

its substituents on the piperidine nitrogen.
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The Piperidine Core
Unsubstituted piperidine has a pKa of approximately 11.22. It is a strong secondary amine

base. Any deviation from this value in derivatives is driven by inductive (

) and steric effects of substituents.[1]

The 4-Methyl Group (+I Effect vs. Sterics)
Effect: Negligible to slight increase.

Mechanism: The methyl group at position 4 exerts a weak electron-donating inductive effect

(+I), which theoretically stabilizes the positive charge on the ammonium cation. However,

experimental data for 4-methylpiperidine (pKa 11.23) shows this is offset by minor steric

hindrance to solvation.[1]

Net Impact:

The 3-Hydroxy Group (-I Effect & Stereochemistry)
Effect: Significant decrease.

Mechanism: The hydroxyl group is a strong electron-withdrawing group (EWG) via the

-bond (-I effect). This reduces the electron density on the nitrogen lone pair, making it less
available for protonation.

Stereochemical Nuance (Crucial): In the trans-isomer, the bulky 4-methyl group dictates the

chair conformation, locking the ring such that the methyl is equatorial to minimize 1,3-diaxial

strain. Consequently, the trans-3-hydroxyl group also adopts an equatorial orientation.

Literature Insight: Research indicates that equatorial hydroxyl groups in piperidines

decrease basicity more effectively than axial groups due to better orbital alignment for

inductive withdrawal (approx.[1]

to -1.6 units).

Net Impact:
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Calculated pKa Derivation
[1]

Ionization Equilibrium Diagram
The following diagram illustrates the equilibrium between the hydrochloride salt (cation) and the

free base.[1]

Protonated Cation
(pH < 9.6)

Soluble in Water

Neutral Free Base
(pH > 9.6)

Lipophilic / Organic Soluble

  - H+ (OH- added)  
  + H+ (HCl added)  

Click to download full resolution via product page

Figure 1: The equilibrium shifts to the neutral free base only under strongly basic conditions

(pH > 10).[1]

Experimental Protocol: Potentiometric Titration
For drug development, exact experimental values are superior to estimates. The Potentiometric

Titration method is the gold standard for determining pKa values of piperidine derivatives.

Principle
The pKa is determined by titrating the acidic hydrochloride salt with a standardized strong base

(NaOH).[1] The inflection point of the pH vs. Volume curve corresponds to the pKa.[2]

Materials
Analyte: 50 mg trans-3-Hydroxy-4-methylpiperidine HCl (High purity >98%).

Titrant: 0.1 N NaOH (Standardized against KHP).

Solvent: Carbonate-free Deionized Water (degassed).[1]

Ionic Strength Adjuster (ISA): 0.15 M KCl (to mimic physiological ionic strength).[1]
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Equipment: Automated Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a

combined glass pH electrode.[1]

Step-by-Step Workflow
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Start: Sample Preparation

Dissolve 50mg Sample in
50mL 0.15M KCl (degassed)

Calibrate Electrode
(pH 4.01, 7.00, 10.01)

Concurrent

Titrate with 0.1N NaOH
(Increments: 0.05 mL)

Record pH after
each addition (Wait for stability)

Loop until pH 12

Plot First Derivative
(dpH/dV)

End Point Reached

Calculate pKa
(pH at inflection point)

Click to download full resolution via product page

Figure 2: Workflow for precise potentiometric determination of pKa.
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Data Processing (Bjerrum Method)
Since the molecule is a mono-protic weak acid (in its salt form), the pKa is calculated using the

Henderson-Hasselbalch approximation at the half-equivalence point:

At 50% neutralization,

, therefore

.[1]

Pharmaceutical Implications[1][2][3][4][5]
Solubility & Salt Selection

Acidic pH (Stomach pH 1.2): The molecule is 100% protonated.[1] High solubility.

Systemic pH (Blood pH 7.4):

(7.4 < 9.6).[1]

The molecule remains >99% ionized.

Implication: It will not passively cross membranes easily unless utilizing a transporter or if

the small fraction of free base is rapidly depleted (sink conditions).[1]

Basic Workup (Synthesis): To extract the free base into an organic layer (e.g.,

Dichloromethane), the aqueous phase must be adjusted to pH > 11.6 (pKa + 2 units) to

ensure >99% conversion to the neutral species.[1]

LogD Profile
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pH
Species
Dominance

Predicted LogD Solubility

2.0
Cation (

)
-2.5 (Hydrophilic) High (Water)

7.4
Cation (

)
-1.8 High (Water)

10.0 Mixed (50:[1]50) 0.2 Moderate

12.0
Neutral (

)
1.4 (Lipophilic) High (Organic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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